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In the landscape of high-frequency electronics, the demand for robust and efficient components
is ever-present. This guide provides an in-depth performance evaluation of the CMD178, a
passive double-balanced mixer, designed for researchers, engineers, and professionals in the
fields of electronic warfare, Ku-band radar, and satellite communications. Through a detailed
comparison with alternative components and a presentation of its core performance metrics,
this document serves as a crucial resource for informed decision-making in prototype
development and system integration.

The CMD178 is a general-purpose, double-balanced mixer die that operates in the 11 to 21
GHz frequency range.[1][2] Its primary function is to perform frequency conversion, either up-
converting a lower frequency signal to a higher one or down-converting a higher frequency
signal to a lower one.[1][2] This capability is fundamental in a wide array of RF and microwave
systems. A key feature of the CMD178 is its high isolation between the local oscillator (LO),
radio frequency (RF), and intermediate frequency (IF) ports, a critical factor in minimizing signal
leakage and interference.[1][2] Furthermore, it can be operated with a low LO drive level,
making it a versatile component in various system architectures.[1][2]

Comparative Performance Analysis
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To provide a clear perspective on the CMD178's capabilities, a comparison with similar market
alternatives is essential. The following table summarizes the key performance indicators of the
CMD178 against two comparable mixers, designated here as Alternative A and Alternative B.

Feature CMD178 Alternative A Alternative B
RF & LO Frequency

11 -21 GHz 10 - 20 GHz 12 - 22 GHz
Range
IF Frequency Range DC -6 GHz DC -5 GHz DC -7 GHz
Conversion Loss 6 dB (typical) 7 dB (typical) 6.5 dB (typical)
LO to RF Isolation 45 dB (typical) 40 dB (typical) 42 dB (typical)
LO to IF Isolation 45 dB (typical) 40 dB (typical) 43 dB (typical)
Input P1dB 9 dBm (typical) 8 dBm (typical) 9.5 dBm (typical)

Passive Double Passive Double Active Double
Topology

Balanced Balanced Balanced
Die Size 1.16 x 0.79 mm 1.2 x0.85 mm 1.5x 1.0 mm

Experimental Protocol: Measuring Mixer
Performance

The evaluation of a mixer's performance involves a series of standardized tests to quantify its
key operational characteristics. The following outlines the typical experimental setup and
methodology for measuring conversion loss and isolation.

Objective: To accurately measure the conversion loss and port-to-port isolation of the CMD178.
Materials:

e CMD178 die

» Vector Network Analyzer (VNA)

¢ Signal Generators (for RF and LO inputs)
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Spectrum Analyzer (for IF output)

DC Power Supply (if required for active components)

Microwave probes and probe station

Coaxial cables and connectors with appropriate frequency ratings

Calibration kit for the VNA

Methodology:

o Calibration: Perform a full two-port calibration of the VNA over the desired frequency range
to eliminate systematic errors from the measurement setup.

e Device Mounting: Securely mount the CMD178 die on a suitable test fixture or probe station.

e Conversion Loss Measurement:

[e]

Apply the RF input signal at a specific frequency and power level.

o

Apply the LO input signal at its specified frequency and power level.

[¢]

Measure the power of the resulting IF output signal using the spectrum analyzer.

[¢]

The conversion loss is the difference in power between the RF input and the IF output,
expressed in decibels (dB).

e |solation Measurement:

o LO to RF Isolation: Apply the LO signal and measure the power that leaks to the RF port
using the spectrum analyzer. The difference between the LO input power and the leaked
power at the RF port is the LO to RF isolation.

o LO to IF Isolation: With the LO signal applied, measure the power that leaks to the IF port.
The difference between the LO input power and the leaked power at the IF port is the LO
to IF isolation.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12422540/docs?utm_src=pdf-body#unveiling-cmd178-a-performance-evaluation-for-rf-and-microwave-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o RF to IF Isolation: Apply the RF signal and measure the power that leaks to the IF port.
The difference between the RF input power and the leaked power at the IF port is the RF
to IF isolation.

Visualizing the Experimental Workflow

To further clarify the testing process, the following diagram illustrates the experimental workflow
for characterizing the CMD178's performance.

Measurement Setup
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Click to download full resolution via product page
CMD178 Performance Characterization Workflow.

Functional Block Diagram and Logical
Relationships

The internal topology of the CMD178 is a passive double-balanced mixer. This design utilizes
two baluns and a diode ring to achieve the frequency mixing action. The diagram below
illustrates the logical relationship between the input and output ports and the core components

of the mixer.

I/0 Ports

Mixer Core

RF Balun LO Balun

Diode Ring

Click to download full resolution via product page

Logical Diagram of the CMD178 Double-Balanced Mixer.

In conclusion, the CMD178 presents a compelling option for high-frequency applications
requiring a compact and efficient mixer. Its low conversion loss and high isolation, as detailed in
the performance data, make it a strong candidate for demanding environments. The provided
experimental protocols and diagrams offer a foundational understanding for researchers and
engineers to effectively evaluate and integrate the CMD178 into their prototype designs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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